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Compound of Interest

Compound Name: Diisodecyl succinate

Cat. No.: B15343944

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Diisodecyl succinate in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Diisodecyl succinate is a dicarboxylic acid ester. While specific toxicity data is limited, it is
generally considered to be of low acute toxicity. The following table summarizes its key physical
and chemical properties.

Property Value

CAS Number 28801-70-9
Molecular Formula C24H4604
Molecular Weight 398.63 g/mol
Appearance Oily liquid
Boiling Point >250 °C
Flash Point 225 °C
Water Solubility Insoluble
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Personal Protective Equipment (PPE)

While Diisodecyl succinate is not classified as hazardous under the Globally Harmonized
System (GHS), adherence to standard laboratory safety protocols is essential to minimize
exposure and ensure a safe working environment. The following PPE is recommended:

PPE Category Item Specification Rationale
o Provides a barrier
] Nitrile or Neoprene Standard laboratory )
Hand Protection against splashes and
Gloves grade

incidental contact.[1]

Safety Glasses with
Eye Protection Side Shields or ANSI 787.1 certified
Goggles

Protects eyes from

potential splashes.[1]

Protects skin and

Body Protection Laboratory Coat Standard ) ]
clothing from spills.

The low vapor
pressure of Diisodecyl
succinate suggests a

) ) ) Use in a well- low inhalation risk at

Respiratory Protection  Not generally required ]
ventilated area room temperature.[1]

If heating or
aerosolizing, work in a

fume hood.

Handling and Storage Procedures

Handling:

Ensure adequate ventilation in the work area.[2]

Avoid direct contact with skin and eyes.[3]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.
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Storage:

» Store in a cool, dry, and well-ventilated area.

o Keep away from strong oxidizing agents.

o Store in the original, tightly sealed container.[4]

Spill and Disposal Plans

Spill Response:

o Small Spills:
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Place the absorbent material into a suitable, labeled container for disposal.
o Clean the spill area with soap and water.

o Large Spills:

Evacuate the area.

[¢]

o

Ensure adequate ventilation.

o

Contain the spill to prevent it from entering drains.

o Follow the same absorption and collection procedure as for small spills.

Disposal:

» Dispose of Diisodecyl succinate waste in accordance with local, state, and federal
regulations for non-hazardous chemical waste.

» Do not dispose of it down the drain.[5]

o Ensure waste containers are properly labeled.
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Experimental Workflow for Handling Diisodecyl
Succinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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